Cas no 23342-31-6 (2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl-)

• Product Name: 2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl-
• CAS No: 23342-31-6
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 279829
• PubChem ID: 342463
• Update Time: 2025-04-19

2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl-
• 4,4,7,9-TETRAMETHYL-1,3,4,5-TETRAHYDRO-2-BENZOXEPINE-1,3-DIONE
• 4,4,7,9-tetramethyl-5H-2-benzoxepine-1,3-dione
• AC1L7W7O
• AG-E-67972
• CD02938
• CTK4F1313
• MolPort-000-144-164
• NSC379413
• SBB097945
• STOCK1N-15302
• MFCD00052611
• 23342-31-6
• DTXSID80321644
• 2-Benzoxepin-1,3-dione, 4,5-dihydro-4,4,7,9-tetramethyl-
• 4, 4, 7, 9-tetramethyl-5H-2-benzoxepine-1, 3-dione
• NSC-379413
• FT-0616986
• AKOS030491004
• 4,4,7,9-tetramethyl-4,5-dihydro-2-benzoxepine-1,3-dione
• STL512854
• DB-017552

• Inchi： 1S/C14H16O3/c1-8-5-9(2)11-10(6-8)7-14(3,4)13(16)17-12(11)15/h5-6H,7H2,1-4H3
• InChI Key： SYSRZXPYXBNSJG-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)=CC(C)=CC=2CC(C1=O)(C)C)=O

Computed Properties

• Exact Mass: 232.11000
• Monoisotopic Mass: 232.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.111
• Melting Point: 99 °C
• Boiling Point: 378.2 °C at 760 mmHg
• Flash Point: 177.5 °C
• Refractive Index: 1.523
• PSA: 43.37000
• LogP: 2.56910

2-Benzoxepin-1,3-dione,4,5-dihydro-4,4,7,9-tetramethyl- Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines